Cas no 102489-80-5 (Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-)

• Product Name: Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
• CAS No: 102489-80-5
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• CID: 206143
• Update Time: 2024-01-26

Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
• 2,1,3-Benzothiadiazole,ethanethiol deriv.
• Ethanethiol, 2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-

• Inchi： 1S/C9H11N3S2/c13-5-4-10-6-7-2-1-3-8-9(7)12-14-11-8/h1-3,10,13H,4-6H2
• InChI Key： WAAKYAKFNWTZAZ-UHFFFAOYSA-N
• SMILES： C(S)CNCC1C2C(C=CC=1)=NSN=2

Computed Properties

• Exact Mass: 305.00596

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 346.4±22.0 °C(Predicted)
• PSA: 37.81
• pka: 9.97±0.10(Predicted)